Cas no 1361790-67-1 (4-Cyano-2-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 4-Cyano-2-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1361790-67-1
• MF: C₈H₃F₃N₂O₃
• MW: 232.116232156754
• CID: 4801435
• Update Time: 2023-08-17

4-Cyano-2-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3F3N2O3/c9-8(10,11)16-6-1-4(2-12)5(3-13-6)7(14)15/h1,3H,(H,14,15)
• InChI Key： QGYJQJKSARMQBE-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)O)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.6
• Topological Polar Surface Area: 83.2